Cas no 2228124-73-8 (3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid
• CAS No: 2228124-73-8
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 6082722
• PubChem ID: 165828003
• Update Time: 2025-06-26

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid
• EN300-1898985
• 3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-2-methoxypropanoic acid
• 2228124-73-8

• Inchi： 1S/C13H23NO6/c1-12(2,3)20-11(17)14-13(5-6-19-8-13)7-9(18-4)10(15)16/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： USFIGPSALLGXMZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(C(=O)O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid (CAS No. 2228124-73-8): A Comprehensive Overview

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid (CAS No. 2228124-73-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2228124-73-8, is a derivative of propanoic acid with a unique structural configuration that includes a tert-butoxycarbonyl (Boc) protected amino group and a methoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid is characterized by a central propanoic acid core, which is substituted with a 3-(tert-butoxycarbonylamino)oxolan-3-yl moiety and a methoxy group at the C-2 position. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, ensuring its stability during synthesis and subsequent chemical transformations. This structural feature is crucial for maintaining the integrity of the compound during multi-step synthetic processes and for optimizing its pharmacological properties.

In recent years, there has been a growing interest in the use of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid as a building block in the synthesis of bioactive molecules. Its versatile structure allows for the introduction of various functional groups, enabling the creation of compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for therapeutic applications.

The synthesis of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid typically involves several key steps, including the formation of the tert-butoxycarbonyl protected amino group and the introduction of the methoxy substituent. One common synthetic route involves the reaction of 3-hydroxytetrahydrofuran with tert-butyl carbamate to form the protected amino alcohol, followed by esterification with methoxyacetic acid to yield the final product. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid has been extensively studied in various in vitro and in vivo models. Research has demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, studies have shown that it can modulate cellular signaling pathways involved in inflammation and immune responses, further highlighting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The safety profile of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more extensive safety studies are needed to fully understand its potential side effects and long-term safety profile.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-methoxypropanoic acid (CAS No. 2228124-73-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.